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Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential precautions for the safe handling and

storage of 1H-Perfluorononane (CAS No. 375-94-0). The information herein is intended to

support laboratory safety protocols and ensure the well-being of personnel working with this

compound.

Chemical and Physical Properties
1H-Perfluorononane is a fluorinated hydrocarbon, appearing as a clear liquid.[1][2] While

comprehensive experimental data for all physical and chemical properties are not readily

available in public literature, the existing data and information on similar perfluorinated

compounds provide a basis for safe handling protocols.

Table 1: Physical and Chemical Properties of 1H-Perfluorononane
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Property Value Reference

Molecular Formula C₉HF₁₉ [1][3]

Molecular Weight 470.07 g/mol [1][3]

Appearance Clear liquid [1][2]

Boiling Point 138 °C [2]

Density 1.795 g/cm³ (at 25 °C)

Refractive Index <1.3000 [2]

Flash Point Data not available

Autoignition Temperature Data not available

Vapor Pressure Data not available

Solubility Data not available

Hazard Identification and Precautionary Measures
1H-Perfluorononane is classified as a hazardous substance with the following hazard

statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.
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P337+P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

P501

Dispose of contents/container

in accordance with local

regulations.

Experimental Protocols: Handling and Storage
Adherence to strict laboratory protocols is paramount when working with 1H-Perfluorononane
to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior

to use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

potential for significant splashing, full-body protection may be required.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges

should be used.

Safe Handling Procedures
Preparation: Ensure all necessary PPE is donned correctly before handling the chemical.

Have an emergency eyewash station and safety shower readily accessible.
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Dispensing: Handle 1H-Perfluorononane within a certified chemical fume hood. Avoid

inhalation of vapors and direct contact with skin and eyes.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling, even if gloves were worn.

Clothing: Remove any contaminated clothing promptly and wash it before reuse.

Storage Conditions
Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.

Security: Store in a locked cabinet or area accessible only to authorized personnel.

Emergency Procedures
First Aid Measures
Table 3: First Aid Protocols for 1H-Perfluorononane Exposure
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Exposure Route Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow the established emergency protocol. The logical workflow for

handling a chemical spill is outlined in the diagram below.
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Initial Response

Spill Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Others & Lab Supervisor

Assess Spill Hazard
(Size, Location, Volatility)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Evacuate Laboratory &
Call Emergency Services

Major Spill

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Collect Absorbed Material
into a sealed container

Decontaminate Spill Area

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of 1H-Perfluorononane.
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Fire-Fighting Measures
While specific fire hazard data for 1H-Perfluorononane, such as flash point and autoignition

temperature, are not readily available, general precautions for similar non-flammable

fluorinated compounds should be followed.

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition may produce hazardous gases, including

hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological Information
Detailed toxicological data, such as LD50 and LC50 values, for 1H-Perfluorononane are not

available in the reviewed literature. However, the available hazard information indicates that it

is an irritant to the skin, eyes, and respiratory system.[4] Chronic exposure effects have not

been well-documented. As with all chemicals with incomplete toxicological profiles, exposure

should be minimized.

Disposal Considerations
Dispose of 1H-Perfluorononane and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and does not supersede any

institutional safety protocols or regulatory requirements. Researchers should always consult the

most current Safety Data Sheet (SDS) for 1H-Perfluorononane and adhere to their institution's

specific safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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